Cas no 3085-99-2 (Benzoic acid,2-[bis(2-chloroethyl)amino]-)

• Product Name: Benzoic acid,2-[bis(2-chloroethyl)amino]-
• CAS No: 3085-99-2
• MF: C₁₁H₁₃Cl₂NO₂
• MW: 262.132421255112
• CID: 314081
• PubChem ID: 18333
• Update Time: 2025-04-19

Benzoic acid,2-[bis(2-chloroethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[bis(2-chloroethyl)amino]-
• 2-[bis(2-chloroethyl)amino]benzoic acid
• 2-(Bis(2-chloroethyl)amino)benzoic acid
• 2-[N,N-bis(2-chloroethyl)amino]benzoic acid
• ANTHRANILIC ACID, N,N
• Benzoic acid, 2-(bis(2-chloroethyl)amino)-
• BRN 2809059
• N,N-Bis-(2-chlor-aethyl)-anthranilsaeure
• N,N-bis-(2-chloro-ethyl)-anthranilic acid
• N,N-Bis(2-chloroethyl)anthranilic acid
• NSC260455
• o-< Bis-(2-Chlor-aethyl)-amino> -benzoesaeure
• o-N,N-bis(2-chloroethyl)aminobenzoic acid
• Anthranilic acid,N-bis(2-chloroethyl)-
• DTXSID50184869
• NSC-260455
• NSC 260455
• ST5N6MSH3H
• ANTHRANILIC ACID, N,N-BIS(2-CHLOROETHYL)-
• N,N-bis(2-chloroethyl)amino benzoic acid
• SCHEMBL7476350
• Benzoic acid, 2-[bis(2-chloroethyl)amino]-
• UXUKWLCXNDMFIX-UHFFFAOYSA-N
• 3085-99-2

• Inchi： 1S/C11H13Cl2NO2/c12-5-7-14(8-6-13)10-4-2-1-3-9(10)11(15)16/h1-4H,5-8H2,(H,15,16)
• InChI Key： UXUKWLCXNDMFIX-UHFFFAOYSA-N
• SMILES： ClCCN(CCCl)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 261.03249
• Monoisotopic Mass: 261.032334
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.339
• Boiling Point: 403.2°Cat760mmHg
• Flash Point: 197.6°C
• Refractive Index: 1.594
• PSA: 40.54
• LogP: 2.66880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives